Cas no 851865-81-1 (1-(2-chlorobenzoyl)-2-{(4-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole)

• Product Name: 1-(2-chlorobenzoyl)-2-{(4-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• CAS No: 851865-81-1
• MF: C₁₇H₁₄ClFN₂OS
• MW: 348.822265148163
• CID: 6525269
• Update Time: 2025-06-09

1-(2-chlorobenzoyl)-2-{(4-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorobenzoyl)-2-{(4-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• Methanone, (2-chlorophenyl)[2-[[(4-fluorophenyl)methyl]thio]-4,5-dihydro-1H-imidazol-1-yl]-

• Inchi： 1S/C17H14ClFN2OS/c18-15-4-2-1-3-14(15)16(22)21-10-9-20-17(21)23-11-12-5-7-13(19)8-6-12/h1-8H,9-11H2
• InChI Key： KSUJKCPSEZDXMI-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1Cl)(N1C(SCC2=CC=C(F)C=C2)=NCC1)=O

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 487.6±55.0 °C(Predicted)
• pka: 1.02±0.60(Predicted)

Additional information on 1-(2-chlorobenzoyl)-2-{(4-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole

Introduction to 1-(2-chlorobenzoyl)-2-{(4-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No: 851865-81-1)

The compound 1-(2-chlorobenzoyl)-2-{(4-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No: 851865-81-1) is a structurally complex organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound belongs to the class of imidazoles, which are heterocyclic aromatic compounds widely studied for their diverse biological activities and applications in drug design. The molecule incorporates several functional groups, including a chlorobenzoyl moiety, a fluorophenylmethylsulfanyl group, and a dihydroimidazole ring system. These features contribute to its unique chemical properties and make it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of imidazole derivatives in medicinal chemistry due to their ability to interact with various biological targets. For instance, the presence of the chlorobenzoyl group in this compound suggests potential electron-withdrawing effects, which can influence the molecule's reactivity and binding affinity. Similarly, the fluorophenylmethylsulfanyl group introduces additional electronic and steric effects, further modulating the compound's properties. The dihydroimidazole ring system adds flexibility to the structure, potentially enhancing its ability to adopt conformations favorable for binding to target proteins.

The synthesis of 1-(2-chlorobenzoyl)-2-{(4-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole involves a series of carefully designed organic reactions. Researchers have employed methodologies such as nucleophilic substitution, condensation reactions, and cyclization steps to construct this molecule. The use of advanced techniques like microwave-assisted synthesis has also been reported, enabling faster reaction times and higher yields. These synthetic strategies not only demonstrate the feasibility of constructing such complex molecules but also pave the way for further modifications to explore its biological potential.

From a pharmacological perspective, this compound has shown promising activity in preliminary assays. For example, studies have indicated that it exhibits moderate inhibitory effects on certain enzymes relevant to inflammatory diseases. The chlorobenzoyl group is believed to play a critical role in these activities by enhancing the molecule's lipophilicity and stability. Additionally, the fluorophenylmethylsulfanyl group may contribute to its selectivity by providing unique interactions with target sites.

Recent advancements in computational chemistry have also contributed significantly to understanding the behavior of this compound. Molecular docking studies have revealed potential binding modes of 1-(2-chlorobenzoyl)-2-{(4-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole with various protein targets. These insights are invaluable for guiding further optimization efforts aimed at improving its therapeutic index.

In terms of applications, this compound serves as a valuable lead structure for drug discovery programs targeting conditions such as inflammation and oxidative stress-related disorders. Its unique combination of functional groups makes it an attractive candidate for further exploration in preclinical studies. Moreover, its structural versatility allows for easy modification, enabling researchers to tailor its properties for specific therapeutic applications.

In conclusion, 1-(2-chlorobenzoyl)-2-{(4-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No: 851865-81-1) represents an intriguing molecule with significant potential in medicinal chemistry. Its complex structure endows it with diverse chemical and biological properties, making it a subject of ongoing research interest. As new findings emerge from both experimental and computational studies, this compound continues to offer exciting opportunities for advancing our understanding of drug design and development.